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Cat. No.: B15612807 Get Quote

Initial investigations into the efficacy of Claziprotamide as a novel insecticide have revealed a

significant misidentification. Contrary to the initial premise, Claziprotamide is not an agricultural

pest control agent but rather an investigational new drug being evaluated for the treatment of

rare metabolic disorders.

Our comprehensive search for data on the insecticidal properties of Claziprotamide yielded no

evidence of its use or testing in the field of entomology. Instead, scientific literature and

chemical databases identify Claziprotamide as a positive allosteric modulator of pantothenate

kinases 1 and 3 (PANK1 and PANK3).[1] These enzymes are crucial for the biosynthesis of

coenzyme A, a vital molecule for cellular metabolism.

The compound, also known by its IUPAC name 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]-2-(4-

cyclopropyl-3-fluorophenyl)ethanone, is under investigation for its therapeutic potential in

treating conditions such as pantothenate kinase-associated neurodegeneration (PKAN) and

neurodegeneration with brain iron accumulation (NBIA).[1] A study published in the Journal of

Medicinal Chemistry details the development of brain-penetrant pyridazine pantothenate kinase

activators, including compounds with the same chemical scaffold as Claziprotamide, for

therapeutic purposes.[1]

Given that Claziprotamide is a pharmaceutical drug candidate and not an insecticide, a

comparative analysis of its efficacy against existing insecticides is not applicable. The mode of

action, target organisms, and experimental evaluation of Claziprotamide are entirely within the

domain of human pharmacology and toxicology, not agricultural science.
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Therefore, the creation of a comparison guide, data tables on insecticidal efficacy, and

diagrams of insect-related signaling pathways and experimental workflows for Claziprotamide

is not possible. The fundamental premise of the topic is based on a misunderstanding of the

compound's biological function and intended application.

For researchers and professionals in the field of drug development, the correct classification

and understanding of a compound's mechanism of action are paramount. This case highlights

the importance of verifying the primary application of a chemical entity before proceeding with

comparative efficacy studies. Information regarding Claziprotamide's development as a

therapeutic agent can be found in medicinal chemistry and pharmacology literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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